Cas no 90084-61-0 (3-chloro-2-hydroxy-5-methylbenzene-1-sulfonyl chloride)

• Product Name: 3-chloro-2-hydroxy-5-methylbenzene-1-sulfonyl chloride
• CAS No: 90084-61-0
• MF: C₇H₆Cl₂O₃S
• MW: 241.091739177704
• MDL: MFCD19200694
• CID: 5226632
• PubChem ID: 55279556
• Update Time: 2026-03-07

3-chloro-2-hydroxy-5-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-chloro-2-hydroxy-5-methyl-
• 3-chloro-2-hydroxy-5-methylbenzene-1-sulfonyl chloride

• MDL： MFCD19200694
• Inchi： 1S/C7H6Cl2O3S/c1-4-2-5(8)7(10)6(3-4)13(9,11)12/h2-3,10H,1H3
• InChI Key： BCHGKXNAZQTZKB-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(C)=CC(Cl)=C1O

Additional information on 3-chloro-2-hydroxy-5-methylbenzene-1-sulfonyl chloride

3-Chloro-2-Hydroxy-5-Methylbenzene-1-Sulfonyl Chloride (CAS No. 90084-61-0)

3-Chloro-2-hydroxy-5-methylbenzene-1-sulfonyl chloride, also known by its CAS registry number 90084-61-0, is a highly reactive aromatic compound with a sulfonyl chloride functional group. This compound is widely used in organic synthesis as an intermediate for the preparation of various sulfonamide derivatives. The molecule consists of a benzene ring substituted with a hydroxyl group at position 2, a chlorine atom at position 3, and a methyl group at position 5, with a sulfonyl chloride group attached at position 1. The combination of these substituents makes this compound unique in terms of its chemical reactivity and versatility in synthetic applications.

The sulfonyl chloride group (-SO₂Cl) is highly electrophilic and readily reacts with nucleophiles such as amines, alcohols, and thiols to form sulfonamides, sulfonate esters, or thiosulfonates, respectively. This reactivity has made 3-chloro-2-hydroxy-5-methylbenzene-1-sulfonyl chloride a valuable reagent in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in the development of bioactive molecules targeting various therapeutic areas, including anti-inflammatory agents and antimicrobial compounds.

In terms of physical properties, this compound is typically a white crystalline solid with a melting point of approximately 125°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. The presence of the hydroxyl group at position 2 introduces some polarity to the molecule, which can influence its solubility and reactivity compared to analogous sulfonyl chlorides without this substituent.

The synthesis of 3-chloro-2-hydroxy-5-methylbenzene-1-sulfonyl chloride involves multiple steps, often starting from the corresponding benzene derivative. One common approach is the sulfonation of the aromatic ring using concentrated sulfuric acid followed by chlorination to introduce the sulfonyl chloride group. The substitution pattern on the benzene ring is critical to ensure regioselectivity during these steps. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

In terms of applications, this compound has found significant use in the pharmaceutical industry as an intermediate for producing sulfonamide-based drugs. For instance, it has been employed in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) where the sulfonyl group plays a crucial role in modulating pharmacokinetic properties such as absorption and bioavailability. Additionally, its methyl substituent contributes to lipophilicity, which is often desirable for drug candidates aiming for specific tissue distribution.

Another emerging application of 3-chloro-2-hydroxy-5-methylbenzene-1-sulfonyl chloride is in materials science, particularly in the development of advanced polymers and coatings. The sulfonyl chloride group can be used to functionalize polymer surfaces, enhancing their adhesion properties or introducing specific chemical functionalities for applications such as drug delivery systems or sensors.

In recent years, researchers have explored green chemistry approaches to synthesize this compound using more sustainable methods. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields and purity levels. Such innovations align with global efforts to promote environmentally friendly chemical processes.

The hydroxyl group at position 2 also imparts some acidity to the molecule due to resonance stabilization of the deprotonated form. This property can be exploited in certain reactions where controlled deprotonation is required to facilitate nucleophilic attack on the sulfonyl chloride group. Understanding these mechanistic details is essential for optimizing synthetic pathways involving this compound.

In conclusion, 3-chloro-2-hydroxy-5-methylbenzene-1-sulfonyl chloride (CAS No. 90084-61-0) is a versatile intermediate with wide-ranging applications across multiple industries. Its unique combination of functional groups makes it an invaluable tool in organic synthesis, particularly for producing bioactive molecules and advanced materials. As research continues to uncover new synthetic methods and applications for this compound, its role in modern chemistry is likely to expand further.